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Compound of Interest

Compound Name: 1-Bromobenzene-13C6

Cat. No.: B051945 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Bromobenzene-¹³C₆

For researchers, scientists, and drug development professionals utilizing isotopically labeled

compounds, a comprehensive understanding of safety protocols and handling procedures is

paramount. This guide provides an in-depth overview of the safety data and handling

precautions for 1-Bromobenzene-¹³C₆, a stable isotope-labeled building block used in the

synthesis of ¹³C₆-labeled naphthalenes and polychlorinated biphenyls[1]. While stable isotopes

do not pose a radiological threat, the chemical properties of the parent compound dictate the

necessary safety measures[2].

Hazard Identification and Classification
1-Bromobenzene-¹³C₆ shares the same hazard profile as its unlabeled counterpart. It is

classified as a flammable liquid and vapor, causes skin irritation, and is toxic to aquatic life with

long-lasting effects[3][4][5][6].

GHS Hazard Statements:

H226: Flammable liquid and vapor[3][4][5].

H315: Causes skin irritation[3][4][5].

H400 & H411: Very toxic to aquatic life, and toxic to aquatic life with long-lasting effects[3][4].

Signal Word: Warning[5]
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Hazard Pictograms:

Quantitative Data Summary
The following tables summarize the key quantitative data for 1-Bromobenzene-¹³C₆ and its

unlabeled analogue. The properties of the unlabeled compound are a reliable proxy for the

stable isotope-labeled version[2].

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula ¹³C₆H₅Br [1][6]

Molecular Weight 162.96 g/mol [5][6][7]

Appearance Clear, colorless liquid [1][8]

Odor Aromatic, pungent [8][9][10]

Melting Point -31 °C [9][10][11]

Boiling Point 156 °C [10][11]

Density 1.491 g/mL at 25 °C [10]

Vapor Density 5.41 [9][11][12]

Vapor Pressure 3.3 mmHg @ 20 °C [9]

Flash Point 51 °C (124 °F) [8][10]

Autoignition Temperature 566 °C (1050.8 °F) [13]

Solubility

Insoluble in water. Soluble in

methanol, ethanol, DMF,

DMSO, diethyl ether,

chloroform, and benzene.

[1][8][9][10]

Table 2: Toxicological Information (for unlabeled Bromobenzene)
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Route of Exposure Value Species Source

Oral LD50 2699 mg/kg Rat [11]

Inhalation LC50 20411 mg/m³ Rat [11]

Note: The chemical, physical, and toxicological properties of 1-Bromobenzene-¹³C₆ have not

been thoroughly investigated. The data for the unlabeled compound should be used for safety

assessments[14].

Table 3: Exposure Controls and Personal Protective Equipment (PPE)

Control Parameter Recommendation Source

Engineering Controls

Work in a well-ventilated area

or a chemical fume hood.

Provide emergency eye wash

fountains and safety showers.

[2][3][9][13]

Eye/Face Protection

Safety glasses with side

shields or chemical goggles. A

face shield may be necessary.

[2][3][14]

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Viton). Inspect

gloves before use.

[2][3][4]

Skin and Body Protection

Lab coat, protective clothing.

Flame-retardant antistatic

clothing is recommended.

[2][3][14]

Respiratory Protection

In case of inadequate

ventilation or risk of

aerosolization, use an

approved supplied-air

respirator.

[3][9]

Detailed Protocol for Safe Handling and Storage
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Adherence to a strict experimental protocol is essential to ensure personnel safety and data

integrity.

3.1. Pre-Handling Preparations

Training: Ensure all personnel are trained on the potential hazards and safe handling

procedures for flammable and irritant chemicals[2].

SOP Review: Read and understand the Standard Operating Procedures (SOPs) and the

Safety Data Sheet (SDS) before commencing work[2].

Area Designation: Designate a specific area for handling 1-Bromobenzene-¹³C₆ to prevent

cross-contamination[2].

Engineering Controls Check: Verify that the fume hood and ventilation systems are

functioning correctly. Ensure safety showers and eyewash stations are accessible and

operational[9].

PPE Assembly: Gather all necessary PPE as specified in Table 3.

3.2. Handling Procedures

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which can be an ignition source[4][9][11].

Environment: Use only in a well-ventilated area, preferably a chemical fume hood[3][9]. Keep

away from heat, sparks, open flames, and other ignition sources[3][4][14].

Tools: Use non-sparking tools[4][9].

Personal Hygiene: Do not eat, drink, or smoke in the laboratory or when handling the

compound[2][3]. Avoid contact with skin, eyes, and clothing[3][9]. Do not inhale vapors or

mists[3][14].

Weighing: When weighing, do so in a draft-shielded balance or a fume hood to prevent

aerosolization[2].
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Post-Handling: Wash hands and other exposed areas with mild soap and water thoroughly

after handling, before breaks, and at the end of the workday[2][3][9]. Contaminated clothing

should be removed and washed before reuse[3][9].

3.3. Storage

Conditions: Store in a cool, dry, well-ventilated place away from light and moisture[3][6][11].

The recommended storage temperature is room temperature[3][6].

Container: Keep the container tightly closed and sealed until ready for use[3][11][14].

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage[14].

Compatibility: Store away from strong oxidizing agents[10][11].

3.4. Spill and Emergency Procedures

Spill Response:

Evacuate the area and remove all sources of ignition[3][14].

Ensure adequate ventilation[3][9].

Wear appropriate PPE, including respiratory protection[3][9].

Contain the spill using inert absorbent material (e.g., sand, diatomaceous earth)[4][9].

Collect the absorbed material into a sealed container for disposal[11][14].

Prevent the spill from reaching drains, sewers, or waterways[4][9][14].

First Aid:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult

a physician[13][14].

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. If skin irritation occurs, get medical advice/attention[9][13][14].
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove

contact lenses if present and easy to do. Get medical attention[13].

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Consult a physician[13][14].

3.5. Disposal Waste containing 1-Bromobenzene-¹³C₆ should be handled as hazardous

chemical waste. Dispose of contents and containers in accordance with all local, state, and

federal regulations[2][11].

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 1-Bromobenzene-

¹³C₆.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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